2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine, 95%

• IUPAC Name: 3-[2-(hydroxymethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO2/c14-8-9-4-1-2-5-10(9)11-6-3-7-13-12(11)15/h1-7,14H,8H2,(H,13,15)
• InChI Key: MSNUSYDNDUIUHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CC=CNC2=O
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID90682596
• Molecular Weight: 201.22 g/mol
• CAS RN: 1261924-16-6

Description

2-Hydroxy-3-(2-hydroxymethylphenyl)pyridine, or 2-HMP, is a versatile organic compound with a wide range of applications in scientific research. It is an aromatic heterocyclic compound, consisting of a pyridine ring with a hydroxymethylphenyl substituent. This compound is used in a variety of laboratory experiments and is known to have a number of biochemical and physiological effects.

Scientific Research Applications

2-HMP is a valuable compound for scientific research, as it is a versatile organic molecule with a wide range of applications. It can be used in a variety of laboratory experiments, such as in the synthesis of other compounds, as a catalyst for chemical reactions, and as a reagent for the detection of other compounds. It is also used in the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of 2-HMP is not fully understood, but it is believed to involve the binding of the compound to certain enzymes or receptors in the body, which then triggers a biochemical reaction. This reaction is believed to be responsible for the biochemical and physiological effects observed when 2-HMP is administered.
Biochemical and Physiological Effects
2-HMP has been shown to have a number of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, and anti-viral properties, as well as to have an effect on the metabolism of certain drugs. It has also been shown to have an effect on the activity of certain enzymes and hormones, as well as to have an effect on the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 2-HMP in laboratory experiments include its low cost and its ease of synthesis. It is also a stable compound, making it ideal for use in a variety of experiments. The main limitation of using 2-HMP in laboratory experiments is that it is not water soluble, making it difficult to use in certain types of experiments.

Future Directions

The future of 2-HMP in scientific research is promising, as it has a wide range of potential applications. Some potential future directions for its use include the development of new drugs, the development of new analytical techniques, and the development of new materials. Additionally, its potential use in biochemistry and physiology research is likely to be explored in the future.

Synthesis Methods

2-HMP can be synthesized by a variety of methods, including the Williamson ether synthesis, the Friedel-Crafts alkylation, and the Knoevenagel condensation. The most common method for the synthesis of 2-HMP is the Williamson ether synthesis, which involves the reaction of a phenol with an alkyl halide in the presence of a base. The reaction produces an ether, which can then be hydrolyzed to yield 2-HMP.